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Resolving Ambiguity: Defining "MCA
Succinimidyl Ester"
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Compound of Interest

Compound Name: MCA succinimidyl ester

Cat. No.: B014355

The term "MCA succinimidyl ester" can refer to two distinct chemical compounds, each with
unique properties and applications in research and drug development. To provide an accurate
and in-depth technical guide, it is crucial to first clarify which of these molecules is the subject
of interest.

Compound 1: 7-Methoxycoumarin-4-acetic acid, succinimidyl ester

This molecule is a fluorescent labeling reagent. The "MCA" in its name is an abbreviation for
Methoxycoumarin-4-acetic acid. It is widely used for developing Forster Resonance Energy
Transfer (FRET) peptide substrates to analyze protease activities and for High-Performance
Liquid Chromatography (HPLC) derivatization with fluorescence detection.[1] The succinimidyl
ester group allows for the selective reaction with aliphatic amines.[1]

Chemical Structure:

graph "7_Methoxycoumarin_4 _acetic_acid_succinimidyl_ester" { layout=neato; node
[shape=none, image="https://p10.hostingprod.com/@MCE_Chemicals/Product_Images/HY-
W324458.png"]; MCA_SE; } Caption: Chemical structure of 7-Methoxycoumarin-4-acetic acid,
succinimidyl ester.

Compound 2: 6-Maleimidocaproic acid N-succinimidyl ester

This compound is a heterobifunctional crosslinker, and its name is sometimes abbreviated in a
way that could be misconstrued as "MCA". It contains both a maleimide group and an N-
hydroxysuccinimide (NHS) ester. The NHS ester reacts with primary amines, while the
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maleimide group reacts with sulfhydryl (thiol) groups. This dual reactivity makes it a valuable
tool for creating stable conjugates between two different molecules, such as in the preparation
of antibody-drug conjugates (ADCs), enzyme immunoconjugates, and hapten-carrier molecule
conjugates.[2][3][4] It is also known by the synonym EMCS (N-e-Maleimidocaproyl-
oxysuccinimide ester).[2][5]

Chemical Structure:

graph "6_Maleimidocaproic_acid_N_succinimidyl_ester" { layout=neato; node [shape=none,
image="https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/svg/m9794.svg"];
EMCS; } Caption: Chemical structure of 6-Maleimidocaproic acid N-succinimidyl ester.

To proceed with generating a comprehensive technical guide that meets your requirements,
please specify which of these two "MCA succinimidyl ester" compounds you would like to
focus on:

¢ 7-Methoxycoumarin-4-acetic acid, succinimidyl ester (the fluorescent label)
e 6-Maleimidocaproic acid N-succinimidyl ester (the crosslinker)

Once you have clarified your compound of interest, a detailed whitepaper will be developed,
including structured data tables, experimental protocols, and Graphviz diagrams as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Resolving Ambiguity: Defining "MCA Succinimidyl
Ester"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014355#mca-succinimidyl-ester-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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